Cas no 898607-93-7 (3-(3-{(2-methylphenyl)methylsulfanyl}-5-oxo-4,5-dihydro-1,2,4-triazin-6-yl)propanoic acid)

• Product Name: 3-(3-{(2-methylphenyl)methylsulfanyl}-5-oxo-4,5-dihydro-1,2,4-triazin-6-yl)propanoic acid
• CAS No: 898607-93-7
• MF: C₁₄H₁₅N₃O₃S
• MW: 305.352201700211
• CID: 5485352
• Update Time: 2025-05-20

3-(3-{(2-methylphenyl)methylsulfanyl}-5-oxo-4,5-dihydro-1,2,4-triazin-6-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[3-[(2-methylphenyl)methylsulfanyl]-5-oxo-2H-1,2,4-triazin-6-yl]propanoic acid
• 3-(3-{(2-methylphenyl)methylsulfanyl}-5-oxo-4,5-dihydro-1,2,4-triazin-6-yl)propanoic acid

• Inchi： 1S/C14H15N3O3S/c1-9-4-2-3-5-10(9)8-21-14-15-13(20)11(16-17-14)6-7-12(18)19/h2-5H,6-8H2,1H3,(H,18,19)(H,15,17,20)
• InChI Key： FGOKBLSMYJYHMF-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCC1=NNC(SCC2=CC=CC=C2C)=NC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-(3-{(2-methylphenyl)methylsulfanyl}-5-oxo-4,5-dihydro-1,2,4-triazin-6-yl)propanoic acid

3-(3-{(2-methylphenyl)methylsulfanyl}-5-oxo-4,5-dihydro-1,2,4-triazin-6-yl)propanoic acid: A Comprehensive Overview of Its Properties and Applications

3-(3-{(2-methylphenyl)methylsulfanyl}-5-oxo-4,5-dihydro-1,2,4-triazin-6-yl)propanoic acid (CAS No. 898607-93-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique 1,2,4-triazine core and propanoic acid side chain, exhibits a range of intriguing chemical and biological properties. Its molecular structure, which includes a methylphenylmethylsulfanyl moiety, makes it a valuable intermediate for the synthesis of more complex molecules.

The growing interest in 3-(3-{(2-methylphenyl)methylsulfanyl}-5-oxo-4,5-dihydro-1,2,4-triazin-6-yl)propanoic acid is driven by its potential applications in drug discovery and development. Researchers are particularly intrigued by its role as a building block for designing novel small-molecule inhibitors and enzyme modulators. Recent studies have explored its utility in targeting specific pathways involved in inflammation and metabolic disorders, aligning with current trends in precision medicine and personalized therapeutics.

From a chemical perspective, CAS 898607-93-7 demonstrates notable stability under standard laboratory conditions, making it a reliable candidate for further derivatization. Its sulfanyl group offers opportunities for selective functionalization, which is a key advantage in synthetic chemistry. The compound’s propanoic acid moiety also enhances its solubility in aqueous environments, a critical factor for bioavailability in pharmaceutical applications.

In the context of green chemistry and sustainable synthesis, 3-(3-{(2-methylphenyl)methylsulfanyl}-5-oxo-4,5-dihydro-1,2,4-triazin-6-yl)propanoic acid has been investigated for its compatibility with eco-friendly reaction conditions. This aligns with the increasing demand for environmentally benign chemical processes in industrial and academic settings. Researchers are actively exploring catalytic methods to optimize its production, reducing waste and energy consumption.

The commercial availability of CAS 898607-93-7 has expanded in recent years, driven by its rising demand in high-throughput screening and combinatorial chemistry. Suppliers often highlight its purity and consistency, which are essential for reproducible research outcomes. Additionally, its role in structure-activity relationship (SAR) studies has made it a staple in laboratories focused on optimizing lead compounds for clinical development.

Looking ahead, the potential of 3-(3-{(2-methylphenyl)methylsulfanyl}-5-oxo-4,5-dihydro-1,2,4-triazin-6-yl)propanoic acid in emerging fields such as proteolysis-targeting chimeras (PROTACs) and fragment-based drug design is under active investigation. These cutting-edge approaches leverage the compound’s modular structure to develop next-generation therapeutics with enhanced specificity and efficacy.

In summary, 3-(3-{(2-methylphenyl)methylsulfanyl}-5-oxo-4,5-dihydro-1,2,4-triazin-6-yl)propanoic acid represents a versatile and promising compound in modern chemical and pharmaceutical research. Its unique structural features, combined with its broad applicability, position it as a key player in the advancement of drug discovery and molecular design. As scientific understanding of its properties deepens, its impact on both academia and industry is expected to grow significantly.